1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(2-iodophenyl)methanone;hydrochloride
• InChI: InChI=1S/C24H23IN2O.ClH/c25-22-14-8-7-13-21(22)24(28)27-17-15-26(16-18-27)23(19-9-3-1-4-10-19)20-11-5-2-6-12-20;/h1-14,23H,15-18H2;1H
• InChI Key: VKFHYTHKHMOYIO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=C4I.Cl
• Molecular Formula: C24H24ClIN2O
• Molecular Weight: 518.8 g/mol

Description

1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride, also known as DPI, is a chemical compound that has been widely used in scientific research for its unique biochemical and physiological effects. DPI is a potent inhibitor of protein kinase C, which plays a crucial role in regulating cellular functions such as proliferation, differentiation, and apoptosis.

Scientific Research Applications

1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride has been widely used in scientific research for its ability to selectively inhibit protein kinase C. This enzyme is involved in many cellular processes, including signal transduction, gene expression, and cell cycle regulation. 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride has been used to study the role of protein kinase C in various diseases, including cancer, diabetes, and cardiovascular disease.

Mechanism of Action

1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride selectively inhibits protein kinase C by binding to its regulatory domain. This prevents the enzyme from being activated by second messengers such as diacylglycerol and calcium ions. As a result, cellular processes that are regulated by protein kinase C are disrupted, leading to changes in cell behavior and function.
Biochemical and Physiological Effects
1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride in lab experiments is its high selectivity for protein kinase C. This allows researchers to study the specific role of this enzyme in cellular processes without affecting other signaling pathways. However, 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride also has some limitations, including its low solubility in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

There are many potential future directions for research on 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride. One area of interest is the development of more potent and selective protein kinase C inhibitors based on the structure of 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride. Another area of research is the investigation of the role of protein kinase C in the development of drug resistance in cancer cells. Additionally, 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride may have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride is a potent inhibitor of protein kinase C that has been widely used in scientific research for its unique biochemical and physiological effects. Its selective inhibition of protein kinase C makes it a valuable tool for studying the role of this enzyme in cellular processes and diseases. Although 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride has some limitations, its potential therapeutic applications and future directions for research make it an exciting area of study in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride involves the reaction of 1-(diphenylmethyl)piperazine with 2-iodobenzoyl chloride in the presence of a base. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt of 1-(diphenylmethyl)-4-(2-iodobenzoyl)piperazine hydrochloride. The overall yield of the synthesis is around 50%, and the purity of the compound can be increased by recrystallization.